Cas no 118426-03-2 (5-(4-Chloro-phenyl)-2-(4-nitro-phenyl)-oxazole)

• Product Name: 5-(4-Chloro-phenyl)-2-(4-nitro-phenyl)-oxazole
• CAS No: 118426-03-2
• MF: C₁₅H₉ClN₂O₃
• MW: 300.69656252861
• CID: 1004671
• PubChem ID: 2798255
• Update Time: 2025-10-29

5-(4-Chloro-phenyl)-2-(4-nitro-phenyl)-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chloro-phenyl)-2-(4-nitro-phenyl)-oxazole
• 5-(4-Chlorophenyl)-2-(4-nitrophenyl)-1,3-oxazole
• 118426-03-2
• 5-(4-Chlorophenyl)-2-(4-nitrophenyl)oxazole
• A927065

• MDL： MFCD00116522
• Inchi： 1S/C15H9ClN2O3/c16-12-5-1-10(2-6-12)14-9-17-15(21-14)11-3-7-13(8-4-11)18(19)20/h1-9H
• InChI Key： YOAYBNYCYIZRKV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN=C(C2C=CC(=CC=2)[N+](=O)[O-])O1

Computed Properties

• Exact Mass: 300.0301698g/mol
• Monoisotopic Mass: 300.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 5-(4-Chloro-phenyl)-2-(4-nitro-phenyl)-oxazole

5-(4-Chloro-phenyl)-2-(4-nitro-phenyl)-oxazole (CAS 118426-03-2): A Versatile Heterocyclic Compound with Broad Applications

The 5-(4-Chloro-phenyl)-2-(4-nitro-phenyl)-oxazole (CAS 118426-03-2) is a highly specialized heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and diverse applications. This oxazole derivative combines a chlorophenyl group at the 5-position and a nitrophenyl group at the 2-position, creating a molecule with distinct electronic properties that make it valuable in various scientific and industrial fields.

Recent trends in organic electronics and pharmaceutical research have increased interest in compounds like 5-(4-Chloro-phenyl)-2-(4-nitro-phenyl)-oxazole. Researchers are particularly focused on its potential as a fluorescence probe or organic semiconductor material, with numerous studies exploring its photophysical properties and charge transport characteristics. The compound's electron-withdrawing nitro group and electron-donating oxazole ring create an interesting push-pull system that's valuable for optoelectronic applications.

The synthesis of 5-(4-Chloro-phenyl)-2-(4-nitro-phenyl)-oxazole typically involves cyclization reactions of appropriate precursors, with yields and purity being crucial factors for research applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound, ensuring its quality meets the stringent requirements of advanced research applications.

In the field of materials science, this compound has shown promise in the development of organic light-emitting diodes (OLEDs) and photovoltaic devices. Its ability to form stable thin films and exhibit tunable emission properties makes it particularly interesting for next-generation display technologies. Many researchers are investigating its potential as a host material or dopant in various device architectures.

The pharmaceutical industry has also shown interest in 5-(4-Chloro-phenyl)-2-(4-nitro-phenyl)-oxazole derivatives due to their potential biological activities. While the parent compound itself isn't typically used as an active pharmaceutical ingredient, its structural framework serves as an important pharmacophore in medicinal chemistry programs targeting various therapeutic areas.

From a commercial perspective, the demand for 5-(4-Chloro-phenyl)-2-(4-nitro-phenyl)-oxazole has been steadily increasing, particularly from research institutions and specialty chemical manufacturers. The compound is typically supplied in small to medium quantities, with purity levels ranging from 95% to 99+% depending on the intended application. Current market trends indicate growing interest in high-purity grades for advanced research applications.

Storage and handling of 5-(4-Chloro-phenyl)-2-(4-nitro-phenyl)-oxazole require standard laboratory precautions. The compound is typically stable at room temperature when protected from light and moisture, with recommended storage in amber glass containers under inert atmosphere for long-term preservation of its properties.

Recent advancements in green chemistry have led to the development of more sustainable synthetic routes for oxazole derivatives like 5-(4-Chloro-phenyl)-2-(4-nitro-phenyl)-oxazole. Researchers are exploring catalyst-free and solvent-minimized approaches to reduce the environmental impact of its production while maintaining high yields and purity.

Analytical challenges associated with 5-(4-Chloro-phenyl)-2-(4-nitro-phenyl)-oxazole include the need for precise quantification in complex matrices and the characterization of its degradation products. Advanced techniques like UHPLC-MS/MS are being employed to address these challenges, particularly in pharmaceutical and materials science applications where trace-level analysis is critical.

The future outlook for 5-(4-Chloro-phenyl)-2-(4-nitro-phenyl)-oxazole appears promising, with potential applications emerging in bioimaging, molecular electronics, and smart materials. As research continues to uncover new properties and applications for this versatile compound, its importance in both academic and industrial settings is likely to grow significantly in the coming years.